4-(morpholinosulfonyl)-N-(3-((4-(pyrimidin-2-yl)piperazin-1-yl)sulfonyl)propyl)benzamide

• IUPAC Name: 4-morpholin-4-ylsulfonyl-N-[3-(4-pyrimidin-2-ylpiperazin-1-yl)sulfonylpropyl]benzamide
• InChI: InChI=1S/C22H30N6O6S2/c29-21(19-3-5-20(6-4-19)36(32,33)28-14-16-34-17-15-28)23-9-2-18-35(30,31)27-12-10-26(11-13-27)22-24-7-1-8-25-22/h1,3-8H,2,9-18H2,(H,23,29)
• InChI Key: KZQHKMNGKPSHKO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=CC=N2)S(=O)(=O)CCCNC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCOCC4
• Molecular Formula: C22H30N6O6S2
• Molecular Weight: 538.6 g/mol

Description

4-(morpholinosulfonyl)-N-(3-((4-(pyrimidin-2-yl)piperazin-1-yl)sulfonyl)propyl)benzamide is a useful research compound. Its molecular formula is C22H30N6O6S2 and its molecular weight is 538.64. The purity is usually 95%.
BenchChem offers high-quality 4-(morpholinosulfonyl)-N-(3-((4-(pyrimidin-2-yl)piperazin-1-yl)sulfonyl)propyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(morpholinosulfonyl)-N-(3-((4-(pyrimidin-2-yl)piperazin-1-yl)sulfonyl)propyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

• The compound has been explored in the synthesis of various biologically active molecules. For instance, a study by Ting et al. (2011) focused on the synthesis and structure-activity relationship of pyridazinones as glucan synthase inhibitors, demonstrating its utility in developing antifungal agents (Ting et al., 2011).
• Bhat et al. (2018) discussed the Biginelli synthesis of dihydropyrimidinone derivatives containing piperazine/morpholine moiety, illustrating its potential in creating diverse chemical structures (Bhat et al., 2018).

Chemical Structure and Analysis

• Studies on the molecular structure and analysis of related compounds have been conducted. Abu‐Hashem et al. (2020) synthesized novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone, indicating the versatility of this chemical framework in synthesizing various heterocyclic compounds (Abu‐Hashem et al., 2020).

Medicinal Chemistry and Drug Design

• The role of nitrogen sulfur-containing heterocycles in medicinal chemistry has been extensively studied. Sharma et al. (2020) reviewed the importance of such heterocycles, highlighting their potential therapeutic interest in various biological activities (Sharma et al., 2020).
• Dabbagh et al. (2007) performed a detailed analysis of structural and spectroscopic properties of related aminoazo-benzenesulfonyl azides, which is crucial in understanding the properties of similar compounds (Dabbagh et al., 2007).

Pharmacology and Therapeutics

• The compound has been investigated for its potential in pharmacological applications. Ye et al. (2012) conducted a study on the nonaqueous capillary electrophoresis of imatinib mesylate and related substances, indicating its relevance in pharmaceutical analysis (Ye et al., 2012).